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Compound of Interest

Compound Name: 6-Methylquinoline-8-boronic acid

Cat. No.: B572482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methylquinoline-8-boronic acid is a specialized organic compound that belongs to the

quinoline and boronic acid families. Quinoline derivatives are a significant class of heterocyclic

compounds in medicinal chemistry, forming the structural core of many synthetic

pharmaceuticals with a broad range of biological activities, including anticancer and

antimicrobial properties. The introduction of a boronic acid moiety at the 8-position of the 6-

methylquinoline scaffold provides a versatile functional group for further chemical modifications,

most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura

coupling. This makes 6-Methylquinoline-8-boronic acid a valuable building block in the

synthesis of complex organic molecules for drug discovery and materials science.

This technical guide provides a summary of the known physicochemical properties of 6-
Methylquinoline-8-boronic acid, alongside a proposed synthetic workflow and a general

protocol for its application in Suzuki-Miyaura coupling reactions. Due to the limited availability

of specific experimental data for this particular isomer, some information presented is based on

closely related compounds and established chemical principles.

Physicochemical Properties
Quantitative experimental data for 6-Methylquinoline-8-boronic acid is not extensively

available in peer-reviewed literature. The following table summarizes its basic molecular
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information and includes data for the closely related and more extensively studied 6-

methylquinoline for comparative purposes.

Property
6-Methylquinoline-8-
boronic acid

6-Methylquinoline

CAS Number 1256355-09-5[1] 91-62-3[2]

Molecular Formula C₁₀H₁₀BNO₂[1] C₁₀H₉N[2]

Molecular Weight 187.00 g/mol [1] 143.19 g/mol

Appearance
White to off-white powder

(predicted)
Clear pale yellow liquid or oil[3]

Melting Point Data not available -22 °C[3]

Boiling Point Data not available 256-260 °C

Solubility

Expected to be soluble in

organic solvents like methanol,

ethanol, and DMSO. Low

solubility in water.

Soluble in benzene and ether;

slightly soluble in water[3].

pKa Data not available
4.68 (strongest basic)

(predicted)[4]

logP Data not available 2.57[4][5]

Synthesis of 6-Methylquinoline-8-boronic acid: A
Proposed Experimental Workflow
A plausible synthetic route to 6-Methylquinoline-8-boronic acid can be envisioned starting

from 6-methylquinoline. The following diagram illustrates a potential experimental workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.molecularinfo.com/tag/6-methylquinoline-8-boronic-acid/
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.molecularinfo.com/tag/6-methylquinoline-8-boronic-acid/
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.molecularinfo.com/tag/6-methylquinoline-8-boronic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methylquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methylquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methylquinoline
https://foodb.ca/compounds/FDB011115
https://foodb.ca/compounds/FDB011115
https://www.thegoodscentscompany.com/data/rw1026411.html
https://www.benchchem.com/product/b572482?utm_src=pdf-body
https://www.benchchem.com/product/b572482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Bromination

Step 2: Borylation

Step 3: Hydrolysis

6-Methylquinoline

Brominating Agent (e.g., NBS)
Acid Catalyst

Reaction

8-Bromo-6-methylquinoline

Bis(pinacolato)diboron (B₂pin₂)
Palladium Catalyst (e.g., Pd(dppf)Cl₂)

Base (e.g., KOAc)

Reaction

6-Methylquinoline-8-boronic acid pinacol ester

Acidic or Basic Hydrolysis
(e.g., HCl or NaOH)

Reaction

6-Methylquinoline-8-boronic acid
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6-Methylquinoline-8-boronic acid + Aryl/Heteroaryl Halide (R-X)

Palladium Catalyst (e.g., Pd(PPh₃)₄)
Base (e.g., Na₂CO₃, K₃PO₄)

Solvent (e.g., Toluene/Water, Dioxane)

Reaction

6-Methyl-8-(aryl/heteroaryl)quinoline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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